2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[4-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H8ClF3O2/c15-12-6-3-9(7-11(12)13(19)20)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: ZUUUALVDUISFQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)C(=O)O)C(F)(F)F
• Molecular Formula: C14H8ClF3O2
• DSSTOX Substance ID: DTXSID30681200
• Molecular Weight: 300.66 g/mol
• CAS RN: 1179847-52-9

Description

2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid (2CTFPA) is a synthetic organic compound with the molecular formula C13H7ClF3O2. It is a colorless solid that is soluble in organic solvents. 2CTFPA is used in a variety of scientific applications, including organic synthesis, medicinal chemistry, and analytical chemistry.

Mechanism of Action

2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is a weak acid, with a pKa of 4.3. It is a reversible inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme results in an increase in the concentration of acetylcholine, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is a reversible inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme results in an increase in the concentration of acetylcholine, which can lead to a variety of physiological effects, including increased alertness, increased muscle tone, increased heart rate, increased respiration, and increased sweating.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments include its low cost, its availability in a variety of forms, and its ability to be used in a wide range of applications. The main limitation of using 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments is its potential toxicity, which can be minimized by using protective equipment and following safety guidelines.

Future Directions

For the use of 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% in scientific research include its use as a reagent in the synthesis of new pharmaceuticals, its use as a reagent in the determination of trace metals in aqueous samples, and its use as a reagent in the synthesis of new materials. Additionally, further research into the biochemical and physiological effects of 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% could provide new insights into the potential therapeutic uses of this compound.

Synthesis Methods

2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is synthesized from 4-trifluoromethylphenylmagnesium bromide, which is prepared by the reaction of 4-trifluoromethylphenyl bromide and magnesium in ether. This compound is then reacted with chloroacetic acid in the presence of a base, such as sodium hydroxide, to form 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95%.

Scientific Research Applications

2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is used in a variety of scientific applications, including organic synthesis, medicinal chemistry, and analytical chemistry. In organic synthesis, 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is used as a reagent for the synthesis of various compounds, such as N-acyl-2-chloro-5-(4-trifluoromethylphenyl)benzoic acid esters. In medicinal chemistry, 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory drugs. In analytical chemistry, 2-Chloro-5-(4-trifluoromethylphenyl)benzoic acid, 95% is used as a reagent for the determination of trace metals in aqueous samples.